ALPHA-METHYL-GAMMA-BUTYROLACTONE
ALPHA-METHYL-GAMMA-BUTYROLACTONE
Dihydro-3-methyl-2(3H)-furanone, also known as gama-valerolactone or 2-methyl-4-butanolide, belongs to the class of organic compounds known as gamma butyrolactones. Gamma butyrolactones are compounds containing a gamma butyrolactone moiety, which consists of an aliphatic five-member ring with four carbon atoms, one oxygen atom, and bears a ketone group on the carbon adjacent to the oxygen atom. Dihydro-3-methyl-2(3H)-furanone is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, dihydro-3-methyl-2(3H)-furanone is primarily located in the cytoplasm. Outside of the human body, dihydro-3-methyl-2(3H)-furanone can be found in fruits. This makes dihydro-3-methyl-2(3H)-furanone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
1679-47-6
VCID:
VC0162315
InChI:
InChI=1S/C5H8O2/c1-4-2-3-7-5(4)6/h4H,2-3H2,1H3
SMILES:
CC1CCOC1=O
Molecular Formula:
C5H8O2
Molecular Weight:
100.12 g/mol
ALPHA-METHYL-GAMMA-BUTYROLACTONE
CAS No.: 1679-47-6
Main Products
VCID: VC0162315
Molecular Formula: C5H8O2
Molecular Weight: 100.12 g/mol
| CAS No. | 1679-47-6 |
|---|---|
| Product Name | ALPHA-METHYL-GAMMA-BUTYROLACTONE |
| Molecular Formula | C5H8O2 |
| Molecular Weight | 100.12 g/mol |
| IUPAC Name | 3-methyloxolan-2-one |
| Standard InChI | InChI=1S/C5H8O2/c1-4-2-3-7-5(4)6/h4H,2-3H2,1H3 |
| Standard InChIKey | QGLBZNZGBLRJGS-UHFFFAOYSA-N |
| SMILES | CC1CCOC1=O |
| Canonical SMILES | CC1CCOC1=O |
| Description | Dihydro-3-methyl-2(3H)-furanone, also known as gama-valerolactone or 2-methyl-4-butanolide, belongs to the class of organic compounds known as gamma butyrolactones. Gamma butyrolactones are compounds containing a gamma butyrolactone moiety, which consists of an aliphatic five-member ring with four carbon atoms, one oxygen atom, and bears a ketone group on the carbon adjacent to the oxygen atom. Dihydro-3-methyl-2(3H)-furanone is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, dihydro-3-methyl-2(3H)-furanone is primarily located in the cytoplasm. Outside of the human body, dihydro-3-methyl-2(3H)-furanone can be found in fruits. This makes dihydro-3-methyl-2(3H)-furanone a potential biomarker for the consumption of this food product. |
| PubChem Compound | 98323 |
| Last Modified | Nov 11 2021 |
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